Cas no 862974-25-2 (N106)

• Product Name: N106
• CAS No: 862974-25-2
• MF: C₁₇H₁₄N₄O₃S
• MW: 354.383061885834
• CID: 3030760
• PubChem ID: 3236395
• Update Time: 2024-12-09

N106 Chemical and Physical Properties

Names and Identifiers

• N106
• N-(4-Methoxybenzo[d]thiazol-2-yl)-5-(4-methoxyphenyl)-1,3,4-oxadiazol-2-amine
• 4-Methoxy-N-[5-(4-methoxyphenyl)-1,3,4-oxadiazol-2-yl-2-benzothiazolamine
• 4-Methoxy-N-[5-(4-methoxyphenyl)-1,3,4-oxadiazol-2-yl]-2-benzothiazolamine (ACI)
• N 106 (pharmaceutical agent)
• N-(4-methoxy-1,3-benzothiazol-2-yl)-5-(4-methoxyphenyl)-1,3,4-oxadiazol-2-amine
• CS-0033140
• FBCSWQRNKAYAGY-UHFFFAOYSA-N
• SR-01000128629-1
• AB00418240-05
• 4-methoxy-N-[5-(4-methoxyphenyl)-1,3,4-oxadiazol-2-yl]-1,3-benzothiazol-2-amine
• cid_3236395
• SMR000027218
• ZINC04119217
• (4-methoxy-1,3-benzothiazol-2-yl)-[5-(4-methoxyphenyl)-1,3,4-oxadiazol-2-yl]amine
• SR-01000128629-3
• MLS-0049585.0001
• SR-01000128629
• HMS2380C21
• 862974-25-2
• SCHEMBL15575996
• HY-110273
• MLS-0049585.0002
• AKOS024590997
• MLS000045458
• BDBM31699
• CHEMBL1349451
• UNM000002567102
• F0646-1302
• F82197
• MS-25522

• Inchi： 1S/C17H14N4O3S/c1-22-11-8-6-10(7-9-11)15-20-21-16(24-15)19-17-18-14-12(23-2)4-3-5-13(14)25-17/h3-9H,1-2H3,(H,18,19,21)
• InChI Key： FBCSWQRNKAYAGY-UHFFFAOYSA-N
• SMILES： N1=C(NC2SC3C(=C(C=CC=3)OC)N=2)OC(C2C=CC(OC)=CC=2)=N1

Computed Properties

• Exact Mass: 354.07866149g/mol
• Monoisotopic Mass: 354.07866149g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 438
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 111Ų

Experimental Properties

• Solubility: DMSO: 20 mg/ml

N106 Security Information

• Storage Condition：Store at -20°C